Diazidocobalt(II)
Description
Diazidocobalt(II), formally denoted as [Co(N₃)₂(L)ₙ] (where L represents ancillary ligands), is a cobalt(II) coordination compound featuring two azide (N₃⁻) ligands. The azide anion acts as a versatile pseudohalide, enabling diverse coordination modes (terminal or bridging) and influencing magnetic exchange interactions . Key structural and electronic properties depend on the choice of co-ligands (e.g., 1,10-phenanthroline, triazole derivatives) and synthetic conditions. For instance, [Co(N₃)₂(1,10-phenanthroline)₂] adopts a monomeric, distorted octahedral geometry with two bidentate phenanthroline ligands and two terminal azides , while polymeric architectures arise with bridging ligands like 1,4-bis(1,2,4-triazol-1-ylmethyl)benzene (bbtz) .
Properties
CAS No. |
14215-31-7 |
|---|---|
Molecular Formula |
CoN6 |
Molecular Weight |
142.97 g/mol |
IUPAC Name |
cobalt(2+);diazide |
InChI |
InChI=1S/Co.2N3/c;2*1-3-2/q+2;2*-1 |
InChI Key |
XRKZTILYATXYGV-UHFFFAOYSA-N |
SMILES |
[N-]=[N+]=[N-].[N-]=[N+]=[N-].[Co+2] |
Canonical SMILES |
[N-]=[N+]=[N-].[N-]=[N+]=[N-].[Co+2] |
Origin of Product |
United States |
Comparison with Similar Compounds
Tables for Key Comparisons
Table 3: Metal-Dependent Structural and Magnetic Trends
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